4-Chloro-2-nitro-N-phenylaniline

• IUPAC Name: 4-chloro-2-nitro-N-phenylaniline
• InChI: InChI=1S/C12H9ClN2O2/c13-9-6-7-11(12(8-9)15(16)17)14-10-4-2-1-3-5-10/h1-8,14H
• InChI Key: GYOVQZDXSHTPBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C12H9ClN2O2
• DSSTOX Substance ID: DTXSID40168077
• Molecular Weight: 248.66 g/mol
• Solubility: <0.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 16611-15-7

Description

4-Chloro-2-nitro-N-phenylaniline (4-CNP) is an organic compound belonging to the class of aromatic amines. It is a colorless solid with a molecular formula of C13H9ClN2O2. 4-CNP has a wide range of applications in scientific research, including as a reagent in organic synthesis, as a model compound for drug discovery, and as a tool for studying the mechanisms of biochemical and physiological processes. In

Scientific Research Applications

• Environmental Degradation : Anaerobic degradation of compounds like 2-chloro-4-nitroaniline, which is structurally similar to 4-Chloro-2-nitro-N-phenylaniline, has been studied. Geobacter sp. KT7 and Thauera aromatica KT9 can utilize these compounds as carbon and nitrogen sources under anaerobic conditions, offering potential applications in bioremediation of contaminated environments (H. D. Duc, 2019).

• Drug Discovery : 4-Chloro-2-fluoro-5-nitrobenzoic acid, a compound closely related to this compound, serves as a multireactive building block in heterocyclic oriented synthesis (HOS). This has implications for the synthesis of various nitrogenous cycles, important in drug discovery (Soňa Křupková et al., 2013).

• Molecular Studies and Material Science : The synthesis and structural analysis of related chloro-nitroaniline compounds, such as 1-Chloro-2-methyl-4-nitrobenzene, provide insights into their molecular structure, which can be relevant for material science applications (A. Saeed & J. Simpson, 2012).

• Antimicrobial Applications : Synthesis studies involving chloroaniline and nitroaniline derivatives have shown potential in developing new antimicrobial agents. This indicates possible pharmaceutical applications for this compound derivatives (R. N. Patel et al., 2011).

• Analytical Chemistry : Detection of compounds like 1-chloro-4-nitrobenzene, a degradation product of chlorhexidine, involves derivatives of chloroaniline and nitroaniline. Such studies demonstrate the utility of these compounds in analytical chemistry (Luiz Eduardo Barbin et al., 2013).

• Electrochemical Applications : Studies on the electrochemical degradation of aniline and chloroaniline compounds, such as 4-chloroaniline, in wastewater treatment highlight potential applications in environmental cleanup technologies (E. Brillas et al., 1995).

Safety and Hazards

4-Chloro-2-nitro-N-phenylaniline is intended for research and development use only. It is not recommended for medicinal, household, or other uses. More information about its safety and hazards can be found in its Safety Data Sheet.

Mechanism of Action

Target of Action

It’s known that the compound has been used in the field of optoelectronics, photonics, nonlinear optical, and laser technology .

Mode of Action

It’s known that the compound forms both intra- and intermolecular strong hydrogen bonding interactions . In the 4-Chloro-2-nitro-N-phenylaniline molecule, the amine group’s one hydrogen is attached to the nearer ortho position nitro group oxygen atom, forming N–H…O intramolecular hydrogen bonding interaction .

Result of Action

It’s known that the compound has applications in the field of optoelectronics, photonics, nonlinear optical, and laser technology .

Synthesis routes and methods

Procedure details

A mixture of 4-chloro-2-nitroaniline (5.5 g), bromobenzene (20 ml), potassium carbonate (1.63 g) and copper(I) iodide (0.68 g) was heated to 180° for 36 h. The reaction mixture was cooled to room temperature, then ethyl acetate (200 ml) and water (300 ml) were added; the organic extracts were washed with brine (2×150 ml), dried and concentrated in vacuo to give the crude compound which was purified by flash chromatography (eluting with CH-EA 95:5) to give the title compound (3.67 g). T.l.c. CH-EA (1:1 ), Rf 0.71.